![molecular formula C11H12N2O3 B6177211 ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate CAS No. 2116612-30-5](/img/no-structure.png)
ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate
Description
Ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate is a compound that belongs to the class of imidazopyridines . Imidazopyridine is a fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazopyridines, including ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate, can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A solvent- and catalyst-free method for the synthesis of imidazo[1,2-a]pyridines has also been reported, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .Molecular Structure Analysis
The molecular structure of ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate can be represented by the empirical formula C10H10N2O2 . The InChI key for this compound is GNFACXDTRBVZJE-UHFFFAOYSA-N .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can be functionalized via radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical And Chemical Properties Analysis
Ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate is a solid compound with a melting point of 83-87 °C .Safety and Hazards
Future Directions
The future directions for research on ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate and similar compounds could involve further exploration of their potential applications in medicinal chemistry, given their wide range of applications . Additionally, the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects, could be another area of focus .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate involves the reaction of 2-aminomethylpyridine with ethyl chloroformate to form ethyl 2-(chloromethyl)imidazo[1,2-a]pyridine-5-carboxylate, which is then treated with sodium hydroxide and formaldehyde to yield the final product.", "Starting Materials": [ "2-aminomethylpyridine", "ethyl chloroformate", "sodium hydroxide", "formaldehyde" ], "Reaction": [ "Step 1: React 2-aminomethylpyridine with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-(chloromethyl)imidazo[1,2-a]pyridine-5-carboxylate.", "Step 2: Treat ethyl 2-(chloromethyl)imidazo[1,2-a]pyridine-5-carboxylate with a solution of sodium hydroxide and formaldehyde to form ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate.", "Step 3: Isolate and purify the final product by recrystallization or chromatography." ] } | |
CAS RN |
2116612-30-5 |
Product Name |
ethyl 2-(hydroxymethyl)imidazo[1,2-a]pyridine-5-carboxylate |
Molecular Formula |
C11H12N2O3 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
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